Cas no 6147-31-5 (Melezitose dihydrate)

• Product Name: Melezitose dihydrate
• CAS No: 6147-31-5
• MF: C₁₈H₃₆O₁₈
• MW: 540.467648506165
• CID: 6784775
• PubChem ID: 67660249
• Update Time: 2025-05-28

Melezitose dihydrate Chemical and Physical Properties

Names and Identifiers

• Melezitose dihydrate, (+)-
• SCHEMBL8681410
• D-MELEZITOSE DIHYDRATE
• BS-42096
• Melezitose dihydrate [MI]
• D-Glucoside, O-alpha-D-glucopyranosyl-(1-->3)-beta-D-fructofuranosyl, hydrate (1:1)
• d-Melezitosedihydrate
• UNII-D12C11K0M0
• 6147-31-5
• alpha-D-Glucopyranoside, o-alpha-D-glucopyranosyl-(1->3)-beta-D-fructofuranosyl, dihydrate
• Melezitose dihydrate
• alpha-D-Glucopyranosyl-(1->3)-beta-D-fructofuranosyl alpha-D-glucopyranoside--water (1/2)
• D12C11K0M0
• DTXSID20737563
• .ALPHA.-D-GLUCOPYRANOSIDE, O-.ALPHA.-D-GLUCOPYRANOSYL-(1->3)-.BETA.-D-FRUCTOFURANOSYL, DIHYDRATE
• 10030-67-8
• (2R,3R,4S,5S,6R)-2-[(2S,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;dihydrate
• (2R,2'R,3S,3'S,4S,4'S,5R,5'R,6R,6'R)-6,6'-(((2S,3S,4R,5R)-4-Hydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-2,3-diyl)bis(oxy))bis(2-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol) dihydrate
• Q27275961
• O-.ALPHA.-D-GLUCOPYRANOSYL-(1->3)-.BETA.-D-FRUCTOFURANOSYL-.ALPHA.-D-GLUCOPYRANOSIDE DIHYDRATE
• o-alpha-D-Glucopyranosyl-(1->3)-beta-D-fructofuranosyl-alpha-D-glucopyranoside dihydrate
• (2R,3R,4S,5S,6R)-2-{[(2S,3S,4R,5R)-4-HYDROXY-2,5-BIS(HYDROXYMETHYL)-2-{[(2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}OXOLAN-3-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL DIHYDRATE

• MDL： MFCD00149449
• Inchi： 1S/C18H32O16.2H2O/c19-1-5-8(23)11(26)13(28)16(30-5)32-15-10(25)7(3-21)33-18(15,4-22)34-17-14(29)12(27)9(24)6(2-20)31-17;;/h5-17,19-29H,1-4H2;2*1H2/t5-,6-,7-,8-,9-,10-,11+,12+,13-,14-,15+,16-,17-,18+;;/m1../s1
• InChI Key： LNVIPYYEBMNJIL-ZWELICPFSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O.O.O

Computed Properties

• Exact Mass: 540.19016430g/mol
• Monoisotopic Mass: 540.19016430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 271Ų